Cas no 68101-25-7 (4-(4-chlorophenyl)-1,3-oxazol-2-amine)

• Product Name: 4-(4-chlorophenyl)-1,3-oxazol-2-amine
• CAS No: 68101-25-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• MDL: MFCD16667957
• CID: 1729461
• PubChem ID: 12425131
• Update Time: 2025-08-03

4-(4-chlorophenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolamine, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)-1,3-oxazol-2-amine
• 68101-25-7
• SCHEMBL6603647
• DB-117515
• 4-(4-chloro-phenyl)-oxazol-2-ylamine
• 4-(4-Chlorophenyl)oxazol-2-amine
• Z939904292
• DTXSID40497657
• AKOS011344500
• EN300-3054618

• MDL： MFCD16667957
• Inchi： 1S/C9H7ClN2O/c10-7-3-1-6(2-4-7)8-5-13-9(11)12-8/h1-5H,(H2,11,12)
• InChI Key： RGNKJSDAGBLPJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=COC(N)=N1

Computed Properties

• Exact Mass: 194.02481
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05